Cas no 496054-95-6 (2-(4-benzylpiperidin-1-yl)-N-(3-nitrophenyl)-2-oxoacetamide)

• Product Name: 2-(4-benzylpiperidin-1-yl)-N-(3-nitrophenyl)-2-oxoacetamide
• CAS No: 496054-95-6
• MF: C₂₀H₂₁N₃O₄
• MW: 367.398444890976
• CID: 5460894
• Update Time: 2025-05-26

2-(4-benzylpiperidin-1-yl)-N-(3-nitrophenyl)-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-benzylpiperidin-1-yl)-N-(3-nitrophenyl)-2-oxoacetamide
• VU0504193-1
• 2-(4-Benzvl-piperidin-1-yl)-N-(3-nitro-phenyl)-2-oxo-acetamide
• 2-(4-Benzyl-piperidin-1-yl)-N-(3-nitro-phenyl)-2-oxo-acetamide

• Inchi： 1S/C20H21N3O4/c24-19(21-17-7-4-8-18(14-17)23(26)27)20(25)22-11-9-16(10-12-22)13-15-5-2-1-3-6-15/h1-8,14,16H,9-13H2,(H,21,24)
• InChI Key： DXPKOMCHKUAXCF-UHFFFAOYSA-N
• SMILES： O=C(C(NC1C=CC=C(C=1)[N+](=O)[O-])=O)N1CCC(CC2C=CC=CC=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 534
• XLogP3: 3.5
• Topological Polar Surface Area: 95.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 4-benzylpiperidines

Additional information on 2-(4-benzylpiperidin-1-yl)-N-(3-nitrophenyl)-2-oxoacetamide

Introduction to 2-(4-benzylpiperidin-1-yl)-N-(3-nitrophenyl)-2-oxoacetamide (CAS No. 496054-95-6)

2-(4-benzylpiperidin-1-yl)-N-(3-nitrophenyl)-2-oxoacetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. This compound, identified by the CAS number 496054-95-6, belongs to a class of molecules that exhibit promising biological activity, making it a subject of intense research interest. The presence of both benzylpiperidine and nitrophenyl moieties in its structure imparts distinct pharmacophoric properties, which are critical for modulating biological targets effectively.

The molecular framework of 2-(4-benzylpiperidin-1-yl)-N-(3-nitrophenyl)-2-oxoacetamide is characterized by a central acetoacetamide moiety, which serves as a key pharmacological scaffold. This scaffold is well-documented for its role in drug design, particularly in the development of central nervous system (CNS) therapeutics. The benzylpiperidine group, a common pharmacophore in medicinal chemistry, contributes to the compound's solubility and bioavailability while also enhancing its interaction with biological targets. In contrast, the nitrophenyl substituent introduces a polar and electron-deficient region, which can influence the compound's binding affinity and metabolic stability.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in addressing complex diseases. The structural motif of 2-(4-benzylpiperidin-1-yl)-N-(3-nitrophenyl)-2-oxoacetamide aligns well with this trend, as it combines elements known to enhance drug-likeness. For instance, the piperidine ring is frequently employed in the design of antipsychotic and antidepressant drugs due to its ability to modulate neurotransmitter systems effectively. Meanwhile, the nitrophenyl group has been extensively studied for its potential in anti-inflammatory and anticancer applications.

One of the most compelling aspects of this compound is its potential as a lead molecule for further medicinal chemistry optimization. Researchers have leveraged computational modeling and high-throughput screening techniques to explore its interactions with various biological targets. These studies have revealed that 2-(4-benzylpiperidin-1-yl)-N-(3-nitrophenyl)-2-oxoacetamide exhibits inhibitory activity against certain enzymes and receptors implicated in neurological disorders. This observation has spurred interest in developing derivatives with enhanced potency and selectivity.

The synthesis of 2-(4-benzylpiperidin-1-yl)-N-(3-nitrophenyl)-2-oxoacetamide presents an intriguing challenge for synthetic chemists due to its complex structural features. Traditional synthetic routes involve multi-step reactions that require careful optimization to ensure high yield and purity. Recent methodologies have focused on streamlining these processes through catalytic transformations and green chemistry principles, thereby improving both efficiency and sustainability.

In the realm of preclinical research, 2-(4-benzylpiperidin-1-yl)-N-(3-nitrophenyl)-2-oxoacetamide has been evaluated in various in vitro assays to assess its pharmacological profile. Initial findings suggest that it possesses favorable pharmacokinetic properties, including reasonable bioavailability and metabolic stability. These attributes are crucial for advancing a compound into clinical trials, where exposure levels must be maintained within therapeutic windows without undue toxicity.

The integration of machine learning and artificial intelligence (AI) into drug discovery has revolutionized the way researchers identify promising candidates like 2-(4-benzylpiperidin-1-yl)-N-(3-nitrophenyl)-2-oxoacetamide. By leveraging these technologies, scientists can predict binding affinities, optimize molecular structures, and accelerate the identification of lead compounds. Such innovations are particularly valuable in modern pharmaceutical research, where time-to-market pressures necessitate rapid yet rigorous evaluation processes.

Looking ahead, the future prospects for 2-(4-benzylpiperidin-1-yl)-N-(3-nitrophenyl)-2-oxoacetamide are promising, especially as more data emerges from ongoing preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate laboratory findings into tangible therapeutic benefits for patients worldwide. The compound's unique structural features make it a versatile tool for addressing unmet medical needs across multiple therapeutic areas.

In conclusion, 2-(4-benzylpiperidin-1-yl)-N-(3-nitrophenyl)-2 oxoacetamide (CAS No. 496054956) stands out as a compelling candidate for further development due to its innovative structure and demonstrated biological activity. As research continues to evolve with new technologies and methodologies, the potential applications of this compound will undoubtedly expand, offering hope for novel treatments that could improve patient outcomes.